Cas no 2201737-25-7 (N,N-dimethyl-4-[(4-methyl-1,3-thiazol-2-yl)oxy]oxolan-3-amine)

• Product Name: N,N-dimethyl-4-[(4-methyl-1,3-thiazol-2-yl)oxy]oxolan-3-amine
• CAS No: 2201737-25-7
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 5326672
• Update Time: 2025-05-25

N,N-dimethyl-4-[(4-methyl-1,3-thiazol-2-yl)oxy]oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-[(4-methyl-1,3-thiazol-2-yl)oxy]oxolan-3-amine

• Inchi： 1S/C10H16N2O2S/c1-7-6-15-10(11-7)14-9-5-13-4-8(9)12(2)3/h6,8-9H,4-5H2,1-3H3
• InChI Key： OGLGFHXXOYFAJE-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1OC1COCC1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8

Additional information on N,N-dimethyl-4-[(4-methyl-1,3-thiazol-2-yl)oxy]oxolan-3-amine

Research Briefing on N,N-dimethyl-4-[(4-methyl-1,3-thiazol-2-yl)oxy]oxolan-3-amine (CAS: 2201737-25-7)

In recent years, the compound N,N-dimethyl-4-[(4-methyl-1,3-thiazol-2-yl)oxy]oxolan-3-amine (CAS: 2201737-25-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the thiazole moiety and the oxolan-3-amine scaffold suggests its relevance in modulating biological targets, particularly in the context of kinase inhibition and other enzyme-related pathways. This briefing aims to provide an overview of the latest research developments surrounding this compound, including its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of N,N-dimethyl-4-[(4-methyl-1,3-thiazol-2-yl)oxy]oxolan-3-amine has been reported in several recent studies, highlighting its accessibility through multi-step organic transformations. Key synthetic routes often involve the coupling of 4-methyl-1,3-thiazol-2-ol with appropriately functionalized oxolan-3-amine derivatives under mild conditions. Researchers have optimized these protocols to achieve high yields and purity, which are critical for subsequent biological evaluations. The compound's structural elucidation has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its identity and consistency across studies.

From a biological perspective, N,N-dimethyl-4-[(4-methyl-1,3-thiazol-2-yl)oxy]oxolan-3-amine has demonstrated notable activity in preclinical models. Recent investigations have focused on its potential as a modulator of protein kinases, a class of enzymes implicated in numerous diseases, including cancer and inflammatory disorders. In vitro assays have revealed its ability to selectively inhibit specific kinase isoforms, with IC50 values in the low micromolar range. These findings suggest that the compound could serve as a lead structure for the development of novel kinase inhibitors, offering a starting point for further medicinal chemistry optimization.

Beyond its kinase inhibitory properties, preliminary studies have explored the compound's effects on other biological targets. For instance, its interaction with G-protein-coupled receptors (GPCRs) has been investigated, given the structural resemblance to known GPCR ligands. While the results are still in the early stages, they indicate a broader pharmacological profile that could be leveraged for diverse therapeutic applications. Additionally, the compound's pharmacokinetic properties, such as solubility and metabolic stability, have been assessed to evaluate its suitability as a drug candidate. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for further development.

In conclusion, N,N-dimethyl-4-[(4-methyl-1,3-thiazol-2-yl)oxy]oxolan-3-amine (CAS: 2201737-25-7) represents a promising scaffold in chemical biology and drug discovery. Its synthetic accessibility, combined with its intriguing biological activity, positions it as a valuable tool for researchers exploring new therapeutic avenues. Future studies should focus on elucidating its mechanism of action in greater detail and optimizing its pharmacological properties to enhance its clinical potential. As the field progresses, this compound may emerge as a key player in the development of next-generation therapeutics for challenging diseases.